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Compound of Interest

Compound Name: Benzyl-PEG6-bromide

Cat. No.: B8096290

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl-PEG6-bromide is a versatile heterobifunctional linker molecule increasingly utilized in
advanced drug delivery systems. Its structure, featuring a stable benzyl protecting group at one
terminus and a reactive bromide at the other, connected by a hydrophilic six-unit polyethylene
glycol (PEG) chain, offers distinct advantages in the design of sophisticated therapeutic
constructs. The PEG spacer enhances aqueous solubility, reduces immunogenicity, and
improves the pharmacokinetic profile of the conjugated molecule.[1][2] The terminal bromide
serves as an excellent leaving group for nucleophilic substitution reactions, enabling covalent
linkage to various functional groups such as amines and thiols present on drugs, targeting
ligands, or nanoparticle surfaces.[2] The benzyl group provides a stable protecting group that
can be removed under specific conditions if further modification at that terminus is required.[2]

These characteristics make Benzyl-PEG6-bromide a valuable tool in the development of
antibody-drug conjugates (ADCSs), proteolysis-targeting chimeras (PROTACS), and targeted
nanoparticle-based drug delivery systems.[3] This document provides detailed application
notes and experimental protocols for the use of Benzyl-PEG6-bromide in drug delivery
research.

Chemical Properties and Handling
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Property Value Reference
Chemical Formula C19H31BrO6
Molecular Weight 435.35 g/mol
Appearance Colzrless to pale yellow oil or N/A
soli

Soluble in most organic
solvents (e.g., DMSO, DMF,

Solubility o o
DCM). Limited solubility in
agueous solutions.

Store at -20°C for long-term

Storage

stability.

Note: Benzyl-PEG6-bromide is a reactive compound. Handle with appropriate personal
protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume
hood. Avoid contact with skin and eyes.

Applications in Drug Delivery
Surface Modification of Nanoparticles for Targeted Drug
Delivery

Benzyl-PEG6-bromide can be used to functionalize the surface of pre-formed nanoparticles
(e.g., liposomes, polymeric nanoparticles, metallic nanoparticles) to create a hydrophilic PEG
shell ("stealth” coating). This PEG layer reduces opsonization and clearance by the
reticuloendothelial system (RES), thereby prolonging circulation time. The benzyl terminus can
be deprotected to attach targeting ligands for active targeting to specific cells or tissues.

Experimental Workflow: Nanoparticle PEGylation and Targeting Ligand Conjugation
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Step 1: Nanoparticle Synthesis Step 2: PEGylation

Amine-Functionalized

Nanoparticle Core Benzyl-PEG6-bromide

Nucleophilic
Substitution

Benzyl-PEG6-Nanoparticle

Catalytic
ydogenation

Step 3: Ddprotection

HO-PEG6-Nanoparticle

Activation
(e.g., NHS ester)

Step 4: Activation & Conjugation

Targeting Ligand

Activated-PEG6-Nanopatrticle (e.9., Antibody, Peptide)

Bioconjugation

Targeted Drug Delivery
System
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Step 1: Payload-Linker Synthesis

Cytotoxic Payload

(with -SH or -NH2) Benzyl-PEG6-bromide

Nucleophilic
Substitution

Payload-PEG6-Benzyl

Catalytic
Hydogenation

Step 2: Deprotection & Activation

Payload-PEG6-OH

NHS Ester
Formation

Step 3: Antibody Conjugation

Monoclonal Antibody

Payload-PEG6-NHS (MAD)
Amide Bond
Formation
4
Antibody-Drug Conjugate
(ADC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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delivery-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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